molecular formula C15H14BrNO B5800532 2-bromo-N-ethyl-N-phenylbenzamide CAS No. 5257-26-1

2-bromo-N-ethyl-N-phenylbenzamide

Cat. No. B5800532
CAS RN: 5257-26-1
M. Wt: 304.18 g/mol
InChI Key: FWYAXCBWHIURMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-N-ethyl-N-phenylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Bromadol and is a potent analgesic agent that has been found to be more effective than other commonly used painkillers. In

Scientific Research Applications

Photosynthesis Inhibition

2-bromo-N-ethyl-N-phenylbenzamide derivatives have been investigated for their ability to inhibit photosynthetic electron transport (PET). These compounds, particularly 5-Bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, show varying degrees of PET inhibition based on their lipophilicity and the electronic properties of the substituent in the N-phenyl moiety. They primarily interact with chlorophyll a and aromatic amino acids in the pigment-protein complexes of photosystem 2, affecting the donor side of PS 2 (Kráľová et al., 2013).

Palladium-Catalyzed Arylations

Palladium-catalyzed direct arylation of heteroarene C-H bonds using bromobenzamides, including 2-bromo-N-ethyl-N-phenylbenzamide, facilitates the creation of heteroaryl benzamides. This process showcases a selective approach to C-C cross-coupling, particularly effective with 4-bromobenzamides and a variety of heteroarenes, leading to the C5-arylation of heteroarenes without forming C-N bonds or coupling two bromobenzamides (Chen et al., 2013).

Selenium-Containing Heterocycles Synthesis

In the realm of heterocyclic chemistry, 2-bromo-N-ethyl-N-phenylbenzamide plays a role in the synthesis of selenium-containing heterocycles. The compound partakes in reactions leading to the formation of selenourea derivatives, which subsequently interact with activated bromomethylene compounds to generate 1,3-selenazol-2-amines. This process underscores the compound's utility in the intricate synthesis of heterocyclic compounds (Zhou et al., 2000).

properties

IUPAC Name

2-bromo-N-ethyl-N-phenylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14BrNO/c1-2-17(12-8-4-3-5-9-12)15(18)13-10-6-7-11-14(13)16/h3-11H,2H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FWYAXCBWHIURMN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=CC=CC=C1)C(=O)C2=CC=CC=C2Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14BrNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20967000
Record name 2-Bromo-N-ethyl-N-phenylbenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20967000
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

304.18 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-bromo-N-ethyl-N-phenylbenzamide

CAS RN

5257-26-1
Record name 2-Bromo-N-ethyl-N-phenylbenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20967000
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-bromo-N-ethyl-N-phenylbenzamide
Reactant of Route 2
Reactant of Route 2
2-bromo-N-ethyl-N-phenylbenzamide
Reactant of Route 3
Reactant of Route 3
2-bromo-N-ethyl-N-phenylbenzamide
Reactant of Route 4
Reactant of Route 4
2-bromo-N-ethyl-N-phenylbenzamide
Reactant of Route 5
Reactant of Route 5
2-bromo-N-ethyl-N-phenylbenzamide
Reactant of Route 6
Reactant of Route 6
2-bromo-N-ethyl-N-phenylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.